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Introduction
Hexadecane (n-C16H34) is a long-chain aliphatic hydrocarbon that serves as a standard

model oil in Enhanced Oil Recovery (EOR) research. Its well-defined physical and chemical

properties, including its non-polar nature and representative viscosity, make it an ideal

substitute for crude oil in laboratory studies. This allows for the systematic investigation of

various EOR mechanisms without the complexities and compositional variations inherent in

natural crude oils. The use of hexadecane facilitates reproducible and comparable results

across different studies, which is crucial for the development and optimization of EOR

technologies.

Key applications of hexadecane in EOR research include:

Surfactant Flooding: Evaluating the efficiency of surfactants in reducing the interfacial

tension (IFT) between oil and water, a critical factor in mobilizing trapped oil.

Wettability Alteration: Studying the ability of chemical agents to alter the wettability of

reservoir rock from oil-wet to water-wet, thereby improving oil displacement by water.

Foam Flooding: Investigating the stability and propagation of foam for mobility control and

improved sweep efficiency.
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Microbial Enhanced Oil Recovery (MEOR): Serving as a carbon source for microorganisms

that produce biosurfactants and other agents to enhance oil recovery.

This document provides detailed application notes and protocols for key experiments utilizing

hexadecane in EOR research.

Data Presentation: Quantitative Analysis
The following tables summarize key quantitative data from various studies involving

hexadecane, providing a basis for comparison of different EOR agents and conditions.

Table 1: Interfacial Tension (IFT) of Hexadecane with Surfactant Solutions

Surfactant
Type

Surfactant
Concentration

Brine
Composition

Temperature
(°C)

Interfacial
Tension
(mN/m)

Sodium Dodecyl

Sulfate (SDS)

Critical Micelle

Concentration

(CMC)

Not specified Not specified ~8.3

Sodium Dodecyl

Sulfate (SDS)
1.2 x 10⁻³ mol/L Not specified Not specified ~10

Cetyltrimethylam

monium Bromide

(CTAB)

Not specified Not specified 25
Varies with

concentration

In-situ formed

surfactant
Not specified NaOH solution Not specified

Lower than

ready-made

surfactants

Ready-made

surfactant
Not specified NaOH solution Not specified

Higher than in-

situ formed

Note: IFT values are highly dependent on surfactant concentration, temperature, and brine

composition. The values presented are indicative and sourced from various studies.

Table 2: Wettability Alteration on Calcite Surfaces Using Hexadecane
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Modifying
Agent in
Hexadecane

Surfactant in
Aqueous
Phase

Initial Contact
Angle (°)

Final Contact
Angle (°)

Wettability
Shift

None None 71 ± 4 - Water-wet

Cyclohexanepent

anoic acid (2000

mg/L)

None 115 ± 13 - Oil-wet

Stearic acid

(2000 mg/L)
None 136 ± 7 - Oil-wet

Not specified

(Oil-aged)

Zwitterionic

surfactant (ZW6,

0.5 wt%)

162 62.9
Strong oil-wet to

water-wet

Table 3: Oil Recovery Factors from Core Flooding Experiments with Hexadecane

EOR Method Core Type Porosity (%)
Permeability
(mD)

Additional Oil
Recovery (%)

Surfactant-

Polymer

Flooding

Conglomerate 19.4 (average) 199.3 (average)

Varies with

solution

properties

Water Flooding

(baseline)
Sandstone Not specified 400-500 Not applicable

Microbial EOR Not specified Not specified Not specified
Dependent on

microbial activity

Polymer

Flooding
Not specified Not specified Not specified

Up to 26% over

water flooding

Polymeric

Surfactant

Flooding

Not specified Not specified Not specified
Up to 38.8% over

water flooding
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Note: Oil recovery is influenced by numerous factors including core heterogeneity, injection

rates, and the specific chemical formulations used.

Experimental Protocols
Detailed methodologies for key experiments involving hexadecane are provided below.

Core Flooding Experiment
Objective: To evaluate the effectiveness of an EOR agent (e.g., surfactant, polymer) in

displacing hexadecane from a porous medium (core sample) under simulated reservoir

conditions.

Materials:

Core holder

High-pressure pump (e.g., HPLC pump)

Confining pressure pump

Fluid accumulators/transfer vessels

Back pressure regulator

Effluent collector

Pressure transducers

Data acquisition system

Core sample (e.g., Berea sandstone, carbonate)

Hexadecane (dyed for visualization, if applicable)

Formation brine (synthetic)

EOR agent solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b031444?utm_src=pdf-body
https://www.benchchem.com/product/b031444?utm_src=pdf-body
https://www.benchchem.com/product/b031444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Core Preparation:

Cut the core plug to the desired dimensions (e.g., 1.5-inch diameter, 3-inch length).

Clean the core by solvent extraction (e.g., with toluene and methanol) to remove any

residual hydrocarbons and salts.

Dry the core in an oven at a specified temperature (e.g., 100°C) until a constant weight is

achieved.

Measure the dry weight of the core.

Measure the porosity and permeability of the core using standard techniques.

Saturation:

Place the dry core in the core holder.

Evacuate the core holder to remove air.

Saturate the core with formation brine by injecting brine at a low flow rate until the core is

fully saturated. The pore volume (PV) is the volume of brine that saturates the core.

Age the core in brine for a specified period to establish ionic equilibrium.

Oil Flooding (Drainage):

Inject hexadecane into the brine-saturated core at a constant flow rate to displace the

brine until no more brine is produced. This establishes the initial water saturation (Swi) and

initial oil saturation (Soi).

The volume of oil in place (OIP) is calculated as PV * Soi.

Age the core with hexadecane for a period to simulate reservoir conditions and allow for

wettability alteration if studying oil-wet systems.[1]
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Water Flooding (Secondary Recovery):

Inject formation brine at a constant rate to displace the hexadecane until oil production

ceases or reaches an economic limit. This simulates secondary recovery.

Collect and measure the volume of produced oil and water at regular intervals.

Calculate the oil recovery factor for the water flooding stage.

Chemical Flooding (Tertiary Recovery):

Inject the EOR agent solution (e.g., surfactant-polymer slug) into the core at a constant

rate.

Follow the EOR slug with a polymer drive and/or extended water flooding.

Collect and measure the produced oil and water.

Calculate the incremental oil recovery due to the EOR agent.

Data Analysis:

Plot oil recovery factor and water cut versus the pore volumes of fluid injected.

Analyze the pressure drop across the core to understand mobility control.

Interfacial Tension (IFT) Measurement
Objective: To measure the IFT between hexadecane and an aqueous phase (e.g., brine,

surfactant solution) to assess the potential of the aqueous phase to mobilize residual oil. The

pendant drop method is a common technique.

Materials:

Pendant drop tensiometer with a high-resolution camera and analysis software

Syringe with a needle of known diameter

Optical glass cuvette
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Hexadecane

Aqueous solution to be tested

Protocol:

Instrument Setup:

Clean the syringe, needle, and cuvette thoroughly to avoid contamination.

Assemble the syringe and needle on the tensiometer.

Fill the cuvette with the denser phase (typically the aqueous solution).

Fill the syringe with the less dense phase (hexadecane).

Measurement:

Immerse the needle tip into the aqueous phase in the cuvette.

Carefully dispense a drop of hexadecane from the needle tip. The drop will be buoyant.

Allow the drop to reach equilibrium.

Capture a high-resolution image of the drop profile.

Data Analysis:

The software analyzes the shape of the pendant drop, which is governed by the balance

between gravitational forces and surface tension.

The software fits the drop profile to the Young-Laplace equation to calculate the IFT.[2]

Repeat the measurement multiple times to ensure reproducibility.

Wettability Analysis (Contact Angle Measurement)
Objective: To determine the wettability of a rock surface (e.g., calcite for carbonate reservoirs)

in the presence of hexadecane and an aqueous phase. The sessile drop method is commonly
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used.

Materials:

Goniometer with a high-resolution camera and software

Flat, polished rock substrate (e.g., calcite crystal)

Environmental chamber to control the surrounding fluid

Syringe with a fine needle

Hexadecane

Aqueous phase (e.g., formation brine, surfactant solution)

Protocol:

Substrate Preparation:

Clean the rock substrate thoroughly.

If simulating an oil-wet reservoir, age the substrate in hexadecane (or crude oil) for a

specified period at reservoir temperature.[1]

Measurement:

Place the rock substrate in the environmental chamber of the goniometer.

Fill the chamber with the surrounding fluid (e.g., hexadecane).

Use the syringe to place a small droplet of the aqueous phase onto the rock surface.

Allow the droplet to equilibrate.

Capture a high-resolution image of the droplet at the three-phase (solid-liquid-liquid)

contact line.

Data Analysis:
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The software measures the angle between the rock surface and the tangent to the droplet

at the contact point. This is the contact angle.

A contact angle less than 90° indicates a water-wet surface, an angle around 90° indicates

an intermediate-wet surface, and an angle greater than 90° indicates an oil-wet surface.

Measure the contact angle at multiple locations on the surface to account for

heterogeneity.

Visualizations
The following diagrams illustrate the experimental workflows and logical relationships in EOR

research using hexadecane.
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Core Preparation

Saturation & Flooding

Data Analysis

Core Cleaning & Drying

Porosity & Permeability Measurement

Brine Saturation (100%)

Hexadecane Flooding (to Swi)

Water Flooding (Secondary Recovery)

EOR Chemical Flooding (Tertiary Recovery)

Measure Produced Oil & Water

Calculate Recovery Factor Analyze Pressure Drop

Click to download full resolution via product page

Core Flooding Experimental Workflow.
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Clean Syringe, Needle & Cuvette

Fill Cuvette with Aqueous Phase Fill Syringe with Hexadecane

Form Hexadecane Drop in Aqueous Phase

Capture Drop Image at Equilibrium

Analyze Drop Shape with Young-Laplace Equation

Calculate Interfacial Tension (IFT)
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Prepare & Clean Rock Substrate

Age Substrate in Hexadecane (Optional)

Place Substrate in Chamber with Hexadecane

Place Aqueous Droplet on Substrate

Capture Image of Droplet at Contact Line

Measure Angle Between Substrate and Droplet

Determine Wettability (Water/Intermediate/Oil-Wet)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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